Cas no 144896-51-5 (4-(Benzyloxy)-3,5-dimethylbenzaldehyde)

• Product Name: 4-(Benzyloxy)-3,5-dimethylbenzaldehyde
• CAS No: 144896-51-5
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD00800683
• CID: 91856
• PubChem ID: 563557
• Update Time: 2025-06-08

4-(Benzyloxy)-3,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-3,5-dimethylbenzaldehyde
• 3,5-Dimethyl-4-benzyloxybenzaldehyde
• 4-Benzyloxy-3,5-dimethylbenzaldehyde
• 3,5-dimethyl-4-phenylmethoxybenzaldehyde
• DTXSID20340319
• AS-66823
• J-008024
• 4-benzyloxy-3,5-dimethyl-benzaldehyde
• 4-(Benzyloxy)-3,5-dimethylbenzaldehyde #
• FT-0617651
• 144896-51-5
• Z26052260
• CS-0128432
• SCHEMBL146577
• InChI=1/C16H16O2/c1-12-8-15(10-17)9-13(2)16(12)18-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H
• EN300-171141
• A808288
• 3,5-dimethyl-4-(phenylmethoxy)benzaldehyde
• Benzaldehyde, 4-benzyloxy-3.5-dimethyl-
• Benzaldehyde, 3,5-dimethyl-4-(phenylmethoxy)-
• AKOS005256899
• D97753
• 3,5-dimethyl-4-benzyloxy benzaldehyde
• MFCD00800683
• 4-(benzyloxy)-3,5-dimethyl-benzaldehyde
• 4-Benzyloxy-3,5-dimethylbenzaldehyde, 97%
• DB-026187

• MDL： MFCD00800683
• Inchi： 1S/C16H16O2/c1-12-8-15(10-17)9-13(2)16(12)18-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key： GSYUTKRSEZMBNC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C)=CC(C=O)=CC=1C

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6

Experimental Properties

• Color/Form: Pure yellow liquid
• Density: 1.1 g/mL at 25 °C(lit.)
• Melting Point: 162-163 °C
• Boiling Point: 162-163°C 1mm
• Flash Point: >230 °F
• Refractive Index: n20/D 1.587(lit.)
• PSA: 26.30000
• LogP: 3.69490
• Sensitiveness: Air Sensitive
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Benzyloxy)-3,5-dimethylbenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Benzyloxy)-3,5-dimethylbenzaldehyde

Introduction to 4-(Benzyloxy)-3,5-dimethylbenzaldehyde (CAS No. 144896-51-5) and Its Emerging Applications in Chemical Biology

4-(Benzyloxy)-3,5-dimethylbenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 144896-51-5, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This aromatic aldehyde derivative combines a benzyl ether moiety with a dimethyl-substituted benzene ring, presenting a versatile scaffold for further functionalization and exploration in medicinal chemistry and drug discovery. The compound’s molecular structure not only suggests potential interactions with biological targets but also opens avenues for synthetic modifications aimed at enhancing its bioactivity and therapeutic relevance.

The< strong>benzyloxy group attached to the benzaldehyde core introduces hydrophobicity and rigidity, which can influence the compound’s binding affinity and selectivity when interacting with biological macromolecules. Meanwhile, the< strong>3,5-dimethyl substitution pattern on the aromatic ring enhances electronic stability and spatial orientation, making it an attractive candidate for designing molecules with tailored physicochemical properties. These features have positioned 4-(Benzyloxy)-3,5-dimethylbenzaldehyde as a valuable building block in the synthesis of novel pharmacological agents.

In recent years, there has been growing interest in exploring the< strong>pharmacological potential of aromatic aldehydes and their derivatives due to their demonstrated ability to modulate various biological pathways. 4-(Benzyloxy)-3,5-dimethylbenzaldehyde has been studied for its possible role in< strong>inflammatory responses, where its structural analogs have shown promising anti-inflammatory activities by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The< strong>benzyloxy group is particularly noteworthy for its ability to stabilize reactive intermediates, which may contribute to the compound’s efficacy in such contexts.

Moreover, the< strong>synthetic utility of 4-(Benzyloxy)-3,5-dimethylbenzaldehyde extends beyond its direct biological applications. It serves as a versatile intermediate in organic synthesis, enabling the preparation of more complex molecules through cross-coupling reactions, condensation processes, or functional group transformations. Researchers have leveraged this compound to develop novel< strong>heterocyclic scaffolds, which are integral to many modern drugs due to their enhanced metabolic stability and improved pharmacokinetic profiles.

The< strong>emerging field of computational chemistry has further amplified the importance of compounds like 4-(Benzyloxy)-3,5-dimethylbenzaldehyde. Advanced computational methods, including molecular docking and quantum mechanical simulations, have been employed to predict how this molecule might interact with biological targets such as kinases or proteases. These studies have provided insights into potential binding modes and have guided the optimization of lead structures toward higher affinity and selectivity. Such computational approaches are becoming indispensable in modern drug discovery pipelines.

In addition to its medicinal chemistry applications, 4-(Benzyloxy)-3,5-dimethylbenzaldehyde has found relevance in< strong>material science. Its aromatic structure and functional groups make it a candidate for developing organic semiconductors or liquid crystals used in electronic devices. The< strong>molecular rigidity imparted by the dimethyl substituents contributes to stable packing arrangements in solid-state materials, which is crucial for applications in optoelectronics and nanotechnology.

The< strong>sustainability aspect of utilizing compounds like 4-(Benzyloxy)-3,5-dimethylbenzaldehyde is also gaining traction. Researchers are exploring greener synthetic routes that minimize waste and energy consumption while maintaining high yields. Catalytic processes involving transition metals have been particularly effective in facilitating key transformations associated with this compound, aligning with global efforts toward environmentally responsible chemical manufacturing.

Furthermore, the< strong>biosynthetic pathways influenced by derivatives of 4-(Benzyloxy)-3,5-dimethylbenzaldehyde are being investigated as potential therapeutic targets. By modulating these pathways, it may be possible to develop treatments for diseases associated with metabolic dysregulation or enzymatic overactivity. The< strong>MWET (Molecular Weight Exclusion Technology)-based approaches combined with enzyme engineering have shown promise in harnessing these biosynthetic routes for therapeutic intervention.

The integration of 4-(Benzyloxy)-3,5-dimethylbenzaldehyde into drug development pipelines is also being supported by advancements in bioprinting technology. This innovative approach allows for the precise assembly of complex molecular architectures on a microscale, enabling rapid screening of derivatives for optimal bioactivity. Such technologies are revolutionizing how new drugs are discovered and synthesized.

In conclusion, 4-(Benzyloxy)-3,5-dimethylbenzaldehyde (CAS No. 144896-51-5) represents a multifaceted compound with broad applications across chemical biology and material science. Its unique structural features make it an invaluable intermediate for drug discovery efforts aimed at addressing inflammatory diseases and other therapeutic challenges. As research continues to uncover new synthetic methodologies and computational tools for analyzing its properties, 4-(Benzyloxy)-3,5-dimethylbenzaldehyde will undoubtedly remain at the forefront of innovation in these fields.